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Compound of Interest

Compound Name: Adavivint

Cat. No.: B605178 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Adavivint, also known as SM04690 or Lorecivivint, is a potent and selective small-molecule

inhibitor of the canonical Wnt signaling pathway.[1][2][3][4] It demonstrates an EC50 of 19.5 nM

in a high-throughput TCF/LEF-reporter assay using SW480 colon cancer cells.[1][4][5]

Adavivint is under investigation as a potential disease-modifying agent for osteoarthritis.[1][6]

Proper solubilization and preparation of stock solutions are critical for accurate and

reproducible experimental results in both in vitro and in vivo studies. This document provides

detailed protocols for the solubilization of Adavivint and the preparation of stock solutions.

Chemical Properties
A summary of the key chemical properties of Adavivint is provided in the table below.

Property Value Reference

Molecular Formula C₂₉H₂₄FN₇O [2]

Molecular Weight 505.55 g/mol [2]

CAS Number 1467093-03-3 [2]

Solubility Data
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Adavivint exhibits varying solubility in different solvents. It is highly soluble in DMSO but

practically insoluble in water and ethanol.[1][2] To achieve higher solubility, warming the

solution at 37°C and using an ultrasonic bath is recommended.[4] It is crucial to use fresh, non-

hygroscopic DMSO, as its moisture content can significantly reduce the solubility of Adavivint.
[1][2]

Solvent Solubility Notes Reference

DMSO ≥ 15 mg/mL - [3]

25 mg/mL (49.45 mM)
Requires sonication

and warming.
[1][4][7]

30 mg/mL (59.34 mM) Use fresh DMSO. [2]

33 mg/mL (65.28 mM)
Sonication is

recommended.
[5]

Water < 0.1 mg/mL Insoluble. [1]

1 mg/mL (1.98 mM) Requires sonication. [7]

Ethanol - Insoluble. [2]

10% DMSO + 40%

PEG300 + 5% Tween

80 + 45% Saline

2 mg/mL (3.96 mM)
Sonication is

recommended.
[5]

10% DMSO + 90%

corn oil

≥ 2.5 mg/mL (4.95

mM)
Clear solution. [7]

Experimental Protocols
Preparation of Adavivint Stock Solution (DMSO)
This protocol describes the preparation of a 10 mM Adavivint stock solution in DMSO.

Materials:

Adavivint powder
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Anhydrous/low-moisture Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath

Procedure:

Weighing: Accurately weigh the desired amount of Adavivint powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh 5.056 mg of Adavivint (Molecular Weight:

505.55 g/mol ).

Solvent Addition: Add the calculated volume of fresh DMSO to the vial containing the

Adavivint powder. For a 10 mM stock, you would add 1 mL of DMSO to 5.056 mg of

Adavivint.

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

If the solid does not fully dissolve, place the vial in an ultrasonic bath for 5-10 minutes.[4]

Gentle warming at 37°C can also aid in dissolution.[4]

Visually inspect the solution to ensure it is clear and free of particulates.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.[1]

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1][2]

Preparation of Working Solutions for In Vivo Studies
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For in vivo experiments, Adavivint is often formulated in a vehicle containing co-solvents to

ensure solubility and bioavailability. Below are examples of formulations. It is recommended to

prepare these working solutions fresh on the day of use.[1]

Formulation 1: PEG300, Tween-80, and Saline

This protocol yields a clear solution of ≥ 2.5 mg/mL.[1]

Materials:

Adavivint stock solution in DMSO (e.g., 25 mg/mL)

PEG300

Tween-80

Saline (0.9% NaCl in ddH₂O)

Procedure (for 1 mL of working solution):

Add 100 µL of a 25.0 mg/mL Adavivint DMSO stock solution to 400 µL of PEG300 and mix

thoroughly.[1]

Add 50 µL of Tween-80 to the mixture and mix until a clear solution is obtained.[1]

Add 450 µL of saline to bring the final volume to 1 mL and mix well.[1]

Formulation 2: Corn Oil

Materials:

Adavivint stock solution in DMSO

Corn oil

Procedure (for 1 mL of working solution):

Add 50 µL of a 3.6 mg/mL clear Adavivint DMSO stock solution to 950 µL of corn oil.[2]
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Mix thoroughly until a homogenous solution is achieved.[2]

Storage and Stability
Proper storage is critical to maintain the activity of Adavivint.

Form
Storage
Temperature

Duration Reference

Powder -20°C 3 years [2][5]

4°C 2 years [3][7]

Stock Solution in

Solvent
-80°C 6 months - 1 year [1][2]

-20°C 1 month [1][2]

Note: To ensure the stability and efficacy of the compound, it is highly recommended to aliquot

stock solutions to avoid repeated freeze-thaw cycles.[1] For in vivo working solutions, fresh

preparation on the day of use is advised.[1]

Workflow and Signaling Pathway Diagrams
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Adavivint Solubilization and Stock Solution Workflow

Preparation

Dissolution

Storage
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Caption: Workflow for Adavivint solubilization and stock solution preparation.
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Adavivint's Mechanism of Action
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Caption: Simplified Wnt signaling pathway and the inhibitory action of Adavivint.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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